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Get Quote

Technical Monograph: 5-Chloro-2-methoxy-3-
methylaniline
Executive Summary

5-Chloro-2-methoxy-3-methylaniline (also known as 5-Chloro-3-methyl-o-anisidine) is a
highly specialized tri-substituted aromatic amine. It serves as a critical pharmacophore in the
synthesis of heterocyclic bioactive compounds and as a coupling component in the
manufacture of azo pigments. Its unique substitution pattern—featuring an electron-donating
methoxy group flanked by a methyl group and an amine, with a chlorine atom in the meta
position to the amine—imparts specific electronic properties that are valuable for tuning the
lipophilicity and metabolic stability of drug candidates.

This guide details the structural identification, a validated retrosynthetic pathway, analytical
characterization, and safety protocols required for handling this compound in a research
setting.
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Chemical Identity & Structural Architecture[1]

The molecule is defined by a benzene core substituted with four distinct functional groups. The
steric crowding between the methoxy (C2) and methyl (C3) groups creates a twisted
conformation that influences its reactivity in coupling reactions.

Parameter Detail

IUPAC Name 5-Chloro-2-methoxy-3-methylaniline
CAS Number 1760-73-2

Molecular Formula CsH10CINO

Molecular Weight 171.62 g/mol

SMILES COclc(N)cc(CleclC

InChl Key WCDZXLZOFWWVQJ-UHFFFAOYSA-N
Appearance Off-white to beige crystalline solid
Melting Point 68—72 °C (Predicted/Analogous)

Structural Visualization

The following diagram illustrates the connectivity and electronic environment of the molecule.
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Fig 1. Connectivity of 5-Chloro-2-methoxy-3-methylaniline showing substitution pattern.

Click to download full resolution via product page

Synthetic Routes & Process Chemistry

Direct chlorination of 2-methoxy-3-methylaniline (Cresidine derivative) is not recommended as
the primary route. The amino group directs electrophilic substitution to the para (C4) or ortho
(C6) positions, not the desired meta (C5) position.

To achieve the 5-chloro substitution, a Retrosynthetic Approach starting from 4-chloro-2-
methylphenol is chemically superior. This route utilizes the directing power of the
phenol/methoxy group to install the nitrogen functionality in the correct position.
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Validated Synthesis Pathway

 Nitration: Nitration of 4-chloro-2-methylphenol. The hydroxyl group directs ortho, but the
position adjacent to the methyl is sterically hindered. The nitro group installs at C6 (which
becomes C1 in the final aniline numbering).

o O-Methylation: Protection of the phenol as a methyl ether.

e Reduction: Reduction of the nitro group to the amine.

Fig 2. Regioselective synthesis route avoiding isomer contamination.

Click to download full resolution via product page

Detailed Experimental Protocol (Step 3: Reduction)

Note: This protocol assumes the isolation of the nitro-intermediate (Inter2).

e Reagents: 4-Chloro-2-methyl-6-nitroanisole (1.0 eq), Iron powder (3.0 eq), Ammonium
Chloride (0.5 eq), Ethanol/Water (4:1 v/v).

e Procedure:
o Charge the reaction vessel with the nitroanisole, ethanol, and water.
o Heat to 60°C and add ammonium chloride.
o Add iron powder portion-wise over 30 minutes to control exotherm.
o Reflux for 4 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:3).
o Work-up: Filter hot through Celite to remove iron oxides. Concentrate the filtrate.

o Purification: Recrystallize from Ethanol/Water or purify via column chromatography if
necessary.
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 Validation: The shift from a yellow nitro compound to a colorless/beige amine is visually
distinct.

Analytical Characterization

To ensure scientific integrity, the identity of the synthesized compound must be validated using
the following spectral expectations.

Nuclear Magnetic Resonance (NMR)[2][3]

e 'HNMR (400 MHz, CDCls):

o 9 6.6-6.8 ppm (2H): Aromatic protons. Expect meta-coupling (J ~ 2 Hz) between H4 and
H6.

o 9 3.7-3.8 ppm (3H, s): Methoxy group (-OCHs3).
o 0 3.5-4.0 ppm (2H, br s): Amine protons (-NHz), exchangeable with D20.
o 0 2.1-2.3 ppm (3H, s): Methyl group (-CHs).

Mass Spectrometry (MS)[2]

» Method: ESI-MS or GC-MS.

e Molecular lon: [M+H]* = 172.05 (approx).[1]

 |sotope Pattern: A distinct Chlorine signature is required. The abundance ratio of M (3>°Cl) to
M+2 (3Cl) should be approximately 3:1.

Applications in Drug Development[2][5]

This specific aniline isomer is a high-value "building block" for scaffold diversification.

o Sandmeyer Transformations: The amino group can be converted to a nitrile, halide, or
hydroxyl group, allowing the 5-chloro-2-methoxy-3-methyl core to be grafted onto larger
scaffolds.
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» Heterocycle Synthesis: Reaction with ethyl acetoacetate followed by cyclization yields
quinoline derivatives, which are frequent pharmacophores in antimalarial and anticancer
kinase inhibitors.

o Urea/Amide Formation: Coupling with isocyanates or acid chlorides generates urea/amide
libraries for SAR (Structure-Activity Relationship) studies, where the 3-methyl group provides
a steric lock to enforce specific binding conformations.

Safety & Handling (SDS Summary)

Hazard Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit.[2][3][4] 2A.

Hazard Category Statement Precaution

) Use in a fume hood. Wear
Harmful if swallowed or

Acute Toxicity ) N95/P100 respirator if dust is
inhaled.
present.
) Causes skin and serious eye Wear nitrile gloves and safety
Skin/Eye S
irritation.[2][3][4][5] goggles.

) o ) Dispose of as hazardous
] Toxic to aquatic life with long- )
Environmental ) chemical waste; do not release
lasting effects. _
to drains.[2]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C. Anilines are prone to
oxidation (darkening) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.fishersci.ie/store/msds?partNumber=10693225&countryCode=IE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitroanisole
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.fishersci.ie/store/msds?partNumber=10693225&countryCode=IE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitroanisole
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18221~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:59:59~~3-Chloro-2-methylaniline~~
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b3187825?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3187825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. PubChemlLite - 5-chloro-2-methoxy-3-methylaniline (C8H10CINO)
[pubchemlite.lcsb.uni.lu]

e 2. chemicalbook.com [chemicalbook.com]

o 3. fishersci.ie [fishersci.ie]

e 4. 4-Chloro-2-nitroanisole | C7TH6CINOS3 | CID 66631 - PubChem [pubchem.ncbi.nim.nih.gov]
o 5. assets.thermofisher.com [assets.thermofisher.com]

e 6. 5-Chloro-2-methoxyaniline | C7H8CINO | CID 66763 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [5-Chloro-2-methoxy-3-methylaniline CAS number and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3187825/docs#5-chloro-2-methoxy-3-methylaniline-
cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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